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Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-sec-Butylcyclohexanone (CAS No. 14765-30-1), a colorless, viscous liquid with a
characteristic woody and camphoraceous odor, is a significant component in the fragrance and
flavor industries.[1] Its use in a variety of consumer products necessitates a thorough
understanding of its environmental fate and biodegradability to ensure its safe and sustainable
application. This technical guide provides an in-depth analysis of the available scientific data on
the environmental persistence, bioaccumulation, and degradation of 2-sec-butylcyclohexanone.

Physicochemical Properties

The environmental distribution and behavior of a chemical are fundamentally governed by its
physicochemical properties. A summary of the key properties of 2-sec-butylcyclohexanone is
presented in Table 1. These properties suggest a moderate potential for partitioning into
organic matter and a low to moderate water solubility.
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Property Value Source(s)
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [1]

Boiling Point

76-78 °C @ 8 mm Hg

[1]

Density

0.911-0.917 g/mL

[1]

Water Solubility

566 mg/L @ 20 °C

[1]

log Kow (Octanol-Water

Partition Coefficient)

2.8

[1]

Environmental Fate

The environmental fate of 2-sec-butylcyclohexanone is determined by a combination of

transport and transformation processes, including biodegradation, hydrolysis, photolysis, and

partitioning into different environmental compartments.

Biodegradability

The biodegradability of 2-sec-butylcyclohexanone has been assessed in several studies

following standardized OECD guidelines. The results, summarized in Table 2, indicate that

while the compound is not readily biodegradable under stringent test conditions, it

demonstrates significant inherent biodegradability.
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Test Guideline  Test Type Result Conclusion Source(s)
Not readily
Ready )
) - ) biodegradable,
Biodegradability 60% degradation
OECD 301F ) but shows [1]
(Manometric after 28 days )
) potential for
Respirometry) )
degradation.
Not readily
Ready )
) - No biodegradable
Biodegradability _ )
OECD 301C - biodegradation under these [1]
(Modified MITI -
observed specific test
Test 1) -
conditions.
Inherent
Biodegradability 84% degradation  Inherently
OECD 302C - _ [1]
(Modified MITI after 28 days biodegradable.
Test II)

The conflicting results between the OECD 301F and 301C tests highlight the sensitivity of
ready biodegradability tests to the specific inoculum and test conditions. However, the high

level of degradation observed in the inherent biodegradability test (OECD 302C) suggests that

2-sec-butylcyclohexanone is unlikely to persist in environments with adapted microbial

populations.[1]

Bioaccumulation

The potential for a chemical to bioaccumulate in organisms is often estimated by its octanol-

water partition coefficient (log Kow). With a log Kow of 2.8, 2-sec-butylcyclohexanone has a

moderate potential for bioaccumulation.[1] A screening-level bioconcentration factor (BCF) has

been estimated to be 40.64 L/kg, which is below the general threshold of concern for

bioaccumulation. Further experimental studies would be beneficial to definitively determine its

bioaccumulation potential.

Mobility in Soil

The mobility of a chemical in solil is largely determined by its adsorption to soil organic carbon

and clay particles. The soil adsorption coefficient (Koc) is a key parameter for assessing this
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mobility. While no experimental Koc value for 2-sec-butylcyclohexanone has been identified in
the reviewed literature, its log Kow of 2.8 can be used to estimate a Koc value. Generally, a
higher log Kow corresponds to a higher Koc and lower mobility in soil. Based on its log Kow, 2-
sec-butylcyclohexanone is expected to have moderate adsorption to soil and, therefore, limited
mobility.

Hydrolysis and Photolysis

Information on the abiotic degradation of 2-sec-butylcyclohexanone through hydrolysis and
photolysis is limited. As a ketone, it is not expected to undergo significant hydrolysis under
typical environmental pH conditions.[2] Regarding photolysis, UV/Vis absorption spectra
indicate no significant absorption between 290 and 700 nm, suggesting that direct photolysis in
the environment is not a major degradation pathway.[1] Indirect photolysis, through reactions
with photochemically generated reactive species like hydroxyl radicals, may contribute to its
degradation in the atmosphere and sunlit surface waters, though specific rate constants are not

available.

Biodegradation Pathway

While a specific metabolic pathway for 2-sec-butylcyclohexanone has not been fully elucidated,
the microbial degradation of related cyclohexanone derivatives provides a strong basis for a
proposed pathway. The initial step in the aerobic degradation of cyclohexanones is often
catalyzed by a Baeyer-Villiger monooxygenase (BVMO).[3] This enzyme inserts an oxygen
atom adjacent to the carbonyl group, forming a lactone. This is a key step in ring cleavage and
subsequent metabolism.

A proposed biodegradation pathway for 2-sec-butylcyclohexanone is illustrated below.

Phase 1: Ring Modification and Opening
Phase 2: Beta-Oxidation

Lactone i
5| 2-sec-butyl-epsilon-caprolactone [—Y41€ ot 6 v iroxy-2-sec-bi voic acid | Beta-Oxidation_ [ oo jsm | —Enters TCA Cycle, uiSuRpym—

Baeyer-Villiger
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Proposed aerobic biodegradation pathway for 2-sec-butylcyclohexanone.

Experimental Protocols

Detailed experimental protocols for the cited biodegradation studies are not publicly available.
However, the methodologies can be inferred from the OECD guidelines referenced.

OECD 301F: Ready Biodegradability - Manometric
Respirometry Test

This test assesses the rapid biodegradability of a substance by measuring the oxygen
consumed by microorganisms in a closed respirometer.

e Inoculum: Activated sludge from a domestic wastewater treatment plant.

» Test Substance Concentration: A defined concentration of 2-sec-butylcyclohexanone is
added to a mineral medium.

e Duration: 28 days.

¢ Measurement: The consumption of oxygen is measured over time and compared to the
theoretical oxygen demand (ThOD).

Pass Level: = 60% of ThOD within a 10-day window.

OECD 302C: Inherent Biodegradability - Modified MITI
Test (ll)

This test evaluates the ultimate biodegradability of a substance under favorable conditions with
a high concentration of microorganisms.

e Inoculum: A higher concentration of activated sludge compared to ready biodegradability
tests.

» Test Substance Concentration: A defined concentration of 2-sec-butylcyclohexanone.
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o Duration: Typically 28 days.

o Measurement: Biodegradation is determined by measuring parameters such as dissolved
organic carbon (DOC) removal or oxygen consumption.

e Pass Level: = 70% removal of DOC or = 60% of ThOD.

Preparation

2-sec-butylcyclohexanone Mineral Medium Activated Sludge
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Click to download full resolution via product page

General experimental workflow for aerobic biodegradation testing.

Conclusion

Based on the available data, 2-sec-butylcyclohexanone is considered to be inherently
biodegradable and is not expected to be persistent in the environment.[1] Its potential for
bioaccumulation is low. While it may show limited mobility in soil, further experimental data on
its soil adsorption coefficient would be valuable for a more comprehensive risk assessment.
The primary route of its environmental degradation is likely microbial, initiated by enzymatic
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ring-opening, leading to metabolites that can be further mineralized. Overall, the current body
of evidence suggests that 2-sec-butylcyclohexanone does not pose a significant environmental
risk under current usage patterns.
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Logical flow for assessing the environmental fate of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Environmental Fate and Biodegradability of 2-sec-
Butylcyclohexanone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265551#environmental-fate-and-biodegradability-of-
2-sec-butylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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